Cas no 1261802-72-5 (Methyl 2-amino-5-(3-(trifluoromethyl)phenyl)isonicotinate)

• Product Name: Methyl 2-amino-5-(3-(trifluoromethyl)phenyl)isonicotinate
• CAS No: 1261802-72-5
• MF: C₁₄H₁₁F₃N₂O₂
• MW: 296.244553804398
• CID: 4791783
• Update Time: 2025-06-08

Methyl 2-amino-5-(3-(trifluoromethyl)phenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-(3-(trifluoromethyl)phenyl)isonicotinate

• Inchi： 1S/C14H11F3N2O2/c1-21-13(20)10-6-12(18)19-7-11(10)8-3-2-4-9(5-8)14(15,16)17/h2-7H,1H3,(H2,18,19)
• InChI Key： HBYUHETWEXILIT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=NC(=CC=1C(=O)OC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 2.9
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-5-(3-(trifluoromethyl)phenyl)isonicotinate

Methyl 2-amino-5-(3-(trifluoromethyl)phenyl)isonicotinate (CAS No. 1261802-72-5): A Comprehensive Overview

Methyl 2-amino-5-(3-(trifluoromethyl)phenyl)isonicotinate, identified by its CAS number 1261802-72-5, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of isonicotinates, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of a trifluoromethyl group in its structure enhances its pharmacological properties, making it a valuable candidate for further investigation.

The molecular structure of Methyl 2-amino-5-(3-(trifluoromethyl)phenyl)isonicotinate consists of an isonicotinic acid backbone substituted with an amino group at the 2-position and a phenyl ring at the 5-position, which is further modified by a trifluoromethyl group. This unique arrangement contributes to its distinct chemical and biological characteristics. The compound's solubility, stability, and reactivity make it suitable for various synthetic applications, particularly in the development of novel pharmaceutical agents.

In recent years, there has been growing interest in exploring the pharmacological potential of Methyl 2-amino-5-(3-(trifluoromethyl)phenyl)isonicotinate. Studies have demonstrated that this compound exhibits promising activities against several biological targets, including enzymes and receptors involved in inflammatory and infectious diseases. The trifluoromethyl group plays a crucial role in enhancing the binding affinity and metabolic stability of the molecule, which are critical factors for drug efficacy and safety.

One of the most notable applications of Methyl 2-amino-5-(3-(trifluoromethyl)phenyl)isonicotinate is in the field of antiviral research. Preliminary studies have shown that it can inhibit the replication of certain viruses by interfering with key viral enzymes. This finding has opened up new avenues for developing antiviral drugs with improved potency and reduced side effects. Additionally, the compound's ability to modulate inflammatory pathways makes it a potential candidate for treating chronic inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Methyl 2-amino-5-(3-(trifluoromethyl)phenyl)isonicotinate involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's structural complexity but also showcase the advancements in synthetic chemistry that enable the production of such intricate molecules.

The pharmacokinetic properties of Methyl 2-amino-5-(3-(trifluoromethyl)phenyl)isonicotinate have also been extensively studied. Research indicates that the compound exhibits good oral bioavailability and moderate tissue distribution, suggesting its potential for systemic therapeutic applications. Furthermore, its metabolic stability has been assessed through in vitro studies, revealing that it is resistant to degradation by major cytochrome P450 enzymes. This characteristic is particularly important for maintaining drug efficacy over time.

In conclusion, Methyl 2-amino-5-(3-(trifluoromethyl)phenyl)isonicotinate (CAS No. 1261802-72-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a crucial role in addressing various medical challenges.